methyl 7-bromo-5-cyano-1H-indole-2-carboxylate

• Molecular Formula: C11H7BrN2O2
• Molecular Weight: 279.09 g/mol
• IUPAC Name: methyl 7-bromo-5-cyano-1H-indole-2-carboxylate
• InChI: InChI=1S/C11H7BrN2O2/c1-16-11(15)9-4-7-2-6(5-13)3-8(12)10(7)14-9/h2-4,14H,1H3
• InChI Key: OVIJARQHURBSOI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(N1)C(=CC(=C2)C#N)Br

Description

Methyl 7-bromo-5-cyano-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C11H7BrN2O2 and its molecular weight is 279.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 7-bromo-2-formyl-1H-indole-5-carbonitrile (0.17 g, 683 μmol) in MeOH (6.03 ml) was added sodium cyanide (167 mg, 3.41 mmol) and manganese dioxide (297 mg, 3.41 mmol) and the reaction mixture was allowed to stir for 17 h at room temperature. The mixture was evaporated, water (20 ml) was added and the mixture was extracted with ethyl acetate (2×15 ml). The combined organic layers were washed with brine, dried (MgSO4) and evaporated. The crude product (0.11 g) was further purified by flash chromatography on silica gel (heptane/ethyl acetate 0-20%) to yield methyl 7-bromo-5-cyano-1H-indole-2-carboxylate (0.105 g, 55%) as an orange solid, MS (ISN) m/z=279.3 [(M−H)+], mp 248° C.